Cas no 88927-98-4 (Benzoic acid, 4-[(4-butoxybenzoyl)oxy]-3-chloro-, 4-chlorophenyl ester)

• Product Name: Benzoic acid, 4-[(4-butoxybenzoyl)oxy]-3-chloro-, 4-chlorophenyl ester
• CAS No: 88927-98-4
• MF: C₂₄H₂₀Cl₂O₅
• MW: 459.318605422974
• CID: 619553
• PubChem ID: 71320684
• Update Time: 2025-04-19

Benzoic acid, 4-[(4-butoxybenzoyl)oxy]-3-chloro-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-butoxybenzoyl)oxy]-3-chloro-, 4-chlorophenyl ester
• (4-chlorophenyl) 4-(4-butoxybenzoyl)oxy-3-chlorobenzoate
• 88927-98-4
• 4-Chlorophenyl 4-[(4-butoxybenzoyl)oxy]-3-chlorobenzoate
• DTXSID80750576

• Inchi： 1S/C24H20Cl2O5/c1-2-3-14-29-19-9-4-16(5-10-19)23(27)31-22-13-6-17(15-21(22)26)24(28)30-20-11-7-18(25)8-12-20/h4-13,15H,2-3,14H2,1H3
• InChI Key： ZYKZYPWCLJSBFB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC2C=CC(=CC=2)Cl)C=CC=1OC(C1C=CC(=CC=1)OCCCC)=O

Computed Properties

• Exact Mass: 458.0687791g/mol
• Monoisotopic Mass: 458.0687791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 61.8Ų